High and selective sorption of C2 hydrocarbons in heterometal–organic frameworks built from tetrahedral units†

RSC Advances Pub Date: 2014-12-10 DOI: 10.1039/C4RA13058H

Abstract

Alternate connection of tetrahedral [In(COO)4] and [AgN4]+ (or [CuN4]+) units via nicotinate ligands leads to the formation of two metal–organic frameworks (MOFs) based on packing layers. The activated framework shows high C2 hydrocarbons (C2s) uptake and high selectivities of C2s/CH4.

Graphical abstract: High and selective sorption of C2 hydrocarbons in heterometal–organic frameworks built from tetrahedral units
High and selective sorption of C2 hydrocarbons in heterometal–organic frameworks built from tetrahedral units†
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